1-[4-(Ethylsulfonyl)phenyl]piperazine
Overview
Description
1-[4-(Ethylsulfonyl)phenyl]piperazine is a useful research compound. Its molecular formula is C12H18N2O2S and its molecular weight is 254.35 g/mol. The purity is usually 95%.
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Scientific Research Applications
Piperazine Derivatives for Therapeutic Use
Piperazine and its derivatives, including 1-[4-(Ethylsulfonyl)phenyl]piperazine, have been explored for various therapeutic uses. The modifications in the substitution pattern on the piperazine nucleus significantly impact the medicinal potential of the resultant molecules. These compounds have found applications in CNS agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, antidiabetic, and antihistamine profiles. The flexibility of piperazine as a building block in drug discovery has led to its incorporation into drugs with a broad spectrum of pharmacological activities, highlighting its potential in rational drug design for various diseases (Rathi et al., 2016).
Anti-Mycobacterial Activity
Piperazine rings, as part of the structural framework, have shown significant potential in combating Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The structure-activity relationship (SAR) studies of piperazine-based anti-TB molecules provide insights into designing safer, selective, and cost-effective anti-mycobacterial agents, underlining the importance of piperazine in addressing global health challenges like tuberculosis (Girase et al., 2020).
Metabolic Cytoprotection
Trimetazidine, a piperazine derivative, has been investigated for its anti-ischemic effects without major impacts on hemodynamics or myocardial oxygen consumption. The research into its metabolic cytoprotective action reveals multiple mechanisms contributing to its efficacy as an antianginal drug. These mechanisms include favorable influences on myocardial energetic metabolism and reduced utilization of fatty acids in favor of carbohydrates (Cargnoni et al., 1999).
Environmental Applications
Piperazine-based nanofiltration membranes have emerged as a significant area of application, demonstrating dramatic improvements in membrane separation performance for water purification, wastewater treatment, and water reuse. These membranes, characterized by a crumpled polyamide layer, offer enhanced water permeance, selectivity, and antifouling performance, highlighting the utility of piperazine derivatives in addressing environmental challenges (Shao et al., 2022).
Properties
IUPAC Name |
1-(4-ethylsulfonylphenyl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-2-17(15,16)12-5-3-11(4-6-12)14-9-7-13-8-10-14/h3-6,13H,2,7-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZCQUSUWAGLAEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)N2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.